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Introduction
The Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel,

is a critical regulator of endothelial cell function. Its activation by various stimuli, including

mechanical forces and chemical agonists, triggers a cascade of intracellular signaling events

that modulate vascular tone, permeability, and inflammation. GSK1016790A, a potent and

selective synthetic agonist of TRPV4, has emerged as an invaluable pharmacological tool for

elucidating the multifaceted roles of this channel in the vascular endothelium. This technical

guide provides a comprehensive overview of the core methodologies and signaling pathways

involved in the investigation of TRPV4 function using GSK1016790A in endothelial cells.

Data Presentation: Quantitative Profile of
GSK1016790A in Endothelial Cells
The following table summarizes the key quantitative parameters of GSK1016790A in various

endothelial cell types, providing a quick reference for experimental design.
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Parameter Cell Type Value Reference(s)

EC₅₀ for Ca²⁺ Influx

Human Umbilical Vein

Endothelial Cells

(HUVECs)

~31 nM [1]

Human Pulmonary

Artery Endothelial

Cells (HPAECs)

Not explicitly stated,

but 30 nM induces

robust Ca²⁺ influx

[2][3]

Primary Human

Endothelial Cells
26.9 nM [4]

HEK293 cells

expressing human

TRPV4

2.1 nM [5]

Concentration for

Vasodilation

Human Adipose

Arterioles
1-100 nM [6]

Rat Pulmonary Artery 10⁻¹⁰ - 10⁻⁷ M [7]

Concentration for

Permeability Assays

HUVECs and

HPAECs
30 nM [2]

Concentration for

Nitric Oxide

Production

Human Endothelial

Cells
10 nM [8]

Core Signaling Pathways
Activation of TRPV4 channels in endothelial cells by GSK1016790A initiates a complex

signaling network, leading to diverse physiological responses. The primary event is an influx of

extracellular Ca²⁺, which acts as a second messenger to trigger downstream pathways.

TRPV4-Mediated Calcium Signaling and Vasodilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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